Cas no 2375204-83-2 (5-(Trifluoromethyl)pyrimidine-4-carboxylic acid)

5-(Trifluoromethyl)pyrimidine-4-carboxylic acid structure

2375204-83-2 structure

Product Name:5-(Trifluoromethyl)pyrimidine-4-carboxylic acid

CAS No:2375204-83-2

MF:C₆H₃F₃N₂O₂

MW:192.095431566238

CID:5667254

PubChem ID:155290942

Update Time:2023-09-11

5-(Trifluoromethyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2375204-83-2
- 5-(Trifluoromethyl)pyrimidine-4-carboxylic acid
- 4-Pyrimidinecarboxylic acid, 5-(trifluoromethyl)-
- Inchi： 1S/C6H3F3N2O2/c7-6(8,9)3-1-10-2-11-4(3)5(12)13/h1-2H,(H,12,13)
- InChI Key： XLSNNEUKUUFHJC-UHFFFAOYSA-N
- SMILES： FC(C1=CN=CN=C1C(=O)O)(F)F

Computed Properties

Exact Mass: 192.01466183g/mol
Monoisotopic Mass: 192.01466183g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 63.1Å²

5-(Trifluoromethyl)pyrimidine-4-carboxylic acid Production Method

Production Method 1

13939-06-5

3932-97-6

2375204-83-2

958452-21-6

176214-12-3

Reaction Conditions

1.1 Solvents: Acetonitrile , Water ; 16 h, pH 9.5, rt → 45 °C
1.2 Reagents: Sodium chloride Solvents: Ethanol ; overnight, -20 °C
1.3 Reagents: Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol , Water ; 15 h, 80 °C

Reference

: Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded Chemical Library Synthesis

Li, Jian-Yuan; Miklossy, Gabriella; Modukuri, Ram K.; Bohren, Kurt M.; Yu, Zhifeng; et al, Bioconjugate Chemistry, 2019, 30(8), 2209-2215